4-(Pyrimidin-2-yloxy)benzaldehyde
Cat. No. B1272427
M. Wt: 200.19 g/mol
InChI Key: CGSRJSIAGKSMHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06472372B1
Procedure details
Sodium hydride (60% in oil, 1.44 g, 36.00 mmol) was added to a 0° C. solution of 4-hydroxybenzaldehyde (4.40 g, 36.03 mmol) in DMF (16 mL). After stirring for 20 min at 0° C., the mixture was allowed to warm to RT and a solution of 2-chloropyrimidine (4.12 g, 35.97 mmol) in DMF (8 mL) was added. The resulting mixture was heated to 100° C. for 18 h. The solvent was evaporated, the residue was dissolved in ethyl acetate, washed with water and brine, dried (MgSO4), and concentrated to provide 6.20 g (86%) of the title compound. MS 201 (M+H)+.
Name
Yield
86%
Identifiers
|
REACTION_CXSMILES
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[H-].[Na+].[OH:3][C:4]1[CH:11]=[CH:10][C:7]([CH:8]=[O:9])=[CH:6][CH:5]=1.Cl[C:13]1[N:18]=[CH:17][CH:16]=[CH:15][N:14]=1>CN(C=O)C>[N:14]1[CH:15]=[CH:16][CH:17]=[N:18][C:13]=1[O:3][C:4]1[CH:11]=[CH:10][C:7]([CH:8]=[O:9])=[CH:6][CH:5]=1 |f:0.1|
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Inputs
Step One
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Name
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|
|
Quantity
|
1.44 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
|
Name
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|
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Quantity
|
4.4 g
|
|
Type
|
reactant
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Smiles
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OC1=CC=C(C=O)C=C1
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|
Name
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|
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Quantity
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16 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Step Two
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Name
|
|
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Quantity
|
4.12 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=NC=CC=N1
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|
Name
|
|
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Quantity
|
8 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
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Details
|
After stirring for 20 min at 0° C.
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
to warm to RT
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The resulting mixture was heated to 100° C. for 18 h
|
|
Duration
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18 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was evaporated
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in ethyl acetate
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WASH
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Type
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WASH
|
|
Details
|
washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=C(N=CC=C1)OC1=CC=C(C=O)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.2 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
